Cas no 111479-23-3 (2-Piperidineethanol,1-acetyl-, (S)- (9CI))

• Product Name: 2-Piperidineethanol,1-acetyl-, (S)- (9CI)
• CAS No: 111479-23-3
• MF: C₉H₁₇NO₂
• MW: 171.23678278923
• CID: 129289
• PubChem ID: 14043901
• Update Time: 2025-04-18

2-Piperidineethanol,1-acetyl-, (S)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Piperidineethanol,1-acetyl-, (S)- (9CI)
• (2S)-N-Acetyl-2-hydroxyethylpiperidine
• 111479-23-3
• 1-[(2S)-2-(2-HYDROXYETHYL)PIPERIDIN-1-YL]ETHANONE
• SCHEMBL22968141
• 2-Piperidineethanol, 1-acetyl-, (S)- (9CI)

• Inchi： 1S/C9H17NO2/c1-8(12)10-6-3-2-4-9(10)5-7-11/h9,11H,2-7H2,1H3/t9-/m0/s1
• InChI Key： DKVTXEYOZRLTNZ-VIFPVBQESA-N
• SMILES： OCC[C@@H]1CCCCN1C(C)=O

Computed Properties

• Exact Mass: 171.12601
• Monoisotopic Mass: 171.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• PSA: 40.54